Cas no 22819-91-6 (7-Chloroheptanonitrile)

7-Chloroheptanonitrile Properties

Names and Identifiers

• 7-Chloroheptanonitrile
• 6-Chlorohexyl cyanide
• 7-chloroheptanenitrile
• 1-chloro-6-cyanohexane
• 7-chloranylheptanenitrile
• 7-Chlor-heptannitril
• 7-chloroheptane-1-nitrile
• 7-chloro-heptanenitrile
• Heptanenitrile,7-chloro
• DTXSID30177375
• NS00021878
• FXBITRHTKQZLRX-UHFFFAOYSA-N
• 7Z6N6926QC
• CS-0450122
• Heptanenitrile, 7-chloro-
• FT-0621388
• SCHEMBL11225741
• 22819-91-6
• AKOS006230425
• EINECS 245-249-8
• DB-046002
• +Expand

• MDL： MFCD00039504
• InChIKey： FXBITRHTKQZLRX-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12ClN/c8-6-4-2-1-3-5-7-9/h1-6H2
• SMILES： C(CCCCl)CCC#N
• BRN： 1747798

Computed Properties

• Exact Mass: 145.06600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 145.065827
• Heavy Atom Count: 9
• Complexity: 92.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 2.69928
• PSA: 23.79000
• Refractive Index: 1.4520
• Boiling Point: 80°C 0,6mm
• Flash Point: 80°C/0.6mm
• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1,003 g/cm3

7-Chloroheptanonitrile Security Information

• Safety Term：6.1
• Safety Instruction： S28-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Hazardous Material transportation number：3276
• PackingGroup：III
• Risk Phrases： 20/21/22
• HazardClass：6.1

7-Chloroheptanonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%